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Introduction

Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. However, in its
pure form, it is rigid and brittle. To impart flexibility and processability, plasticizers are
incorporated into the PVC matrix. Dibutyl dodecanedioate, a high-molecular-weight aliphatic
ester, presents a promising alternative to traditional phthalate-based plasticizers, which have
raised environmental and health concerns. Its structure suggests good compatibility with PVC,
low volatility, and reduced migration, making it a suitable candidate for applications requiring
high safety and permanence, such as in medical devices and pharmaceutical packaging.

These application notes provide a summary of the expected performance of dibutyl
dodecanedioate as a PVC plasticizer, based on data from chemically similar long-chain
dicarboxylate esters like dibutyl sebacate (DBS). Detailed experimental protocols are also
provided to enable researchers to evaluate its performance characteristics.

Principle of Plasticization

Plasticizers function by embedding themselves between the long polymer chains of PVC. This
spacing reduces the intermolecular forces (van der Waals forces) between the polymer chains,
allowing them to move more freely relative to one another. The result is a decrease in the glass
transition temperature (Tg) of the polymer, transforming it from a rigid, glassy state to a soft and
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flexible material at room temperature. The long aliphatic chain of dibutyl dodecanedioate is
expected to provide excellent plasticizing efficiency.

Data Presentation

The following tables summarize the expected quantitative performance of PVC formulations
plasticized with dibutyl dodecanedioate. The data presented is based on studies of the
closely related dibutyl sebacate (DBS), which is considered a reliable proxy due to its similar
chemical structure (dibutyl ester of a C10 dicarboxylic acid versus a C12 dicarboxylic acid for
dodecanedioate).

Table 1: Mechanical Properties of Plasticized PVC

PVC with Dibutyl .
PVC with DEHP

Property Test Method Dodecanedioate
(Reference)
(Expected)

Tensile Strength

ASTM D882 15-20 20-25
(MPa)
Elongation at Break

ASTM D882 300 - 400 250 - 350
(%)
Shore A Hardness ASTM D2240 80-90 85-95

Note: DEHP (Di(2-ethylhexyl) phthalate) is a common phthalate plasticizer provided for
reference.

Table 2: Thermal and Migration Properties of Plasticized PVC
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PVC with Dibutyl .
PVC with DEHP

Property Test Method Dodecanedioate
(Reference)
(Expected)

Glass Transition

DSC -20to -30 -2510 -35
Temp. (°C)
Plasticizer Migration _ _
%) ISO 177 < 5 (in hexane, 24h) > 10 (in hexane, 24h)

0

Volatility (% weight

ASTM D1203 <1 (105°C, 24h) > 2 (105°C, 24h)

loss)

Experimental Protocols
Protocol 1: Preparation of Plasticized PVC Films

Objective: To prepare flexible PVC films with a specified concentration of dibutyl
dodecanedioate for subsequent testing.

Materials:

e PVC resin (e.g., K-value 67)

o Dibutyl dodecanedioate

» Thermal stabilizer (e.qg., calcium/zinc stearate)
¢ Toluene or Tetrahydrofuran (THF)

e Glass plates

» Casting knife or film applicator

e Drying oven

Procedure:
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» In a fume hood, dissolve a specific weight of PVC resin in a suitable solvent (e.g., 10% wi/v
solution in THF).

e Add the desired amount of dibutyl dodecanedioate (e.g., 30 parts per hundred parts of
resin - phr) and thermal stabilizer (e.g., 2 phr) to the PVC solution.

 Stir the mixture at room temperature until all components are fully dissolved and the solution
is homogeneous.

» Pour the solution onto a clean, level glass plate.
¢ Use a casting knife to draw down the solution to a uniform thickness.
» Allow the solvent to evaporate in the fume hood at ambient temperature for 24 hours.

o Transfer the glass plate to a vacuum oven and dry at 60°C for 48 hours to remove any
residual solvent.

o Carefully peel the resulting flexible PVC film from the glass plate for further analysis.

Protocol 2: Evaluation of Mechanical Properties

Objective: To determine the tensile strength, elongation at break, and hardness of the
plasticized PVC films.

Apparatus:
e Universal Testing Machine (UTM) with a suitable load cell
e Shore A Durometer
Procedure:
o Tensile Testing (ASTM D882):
1. Cut dumbbell-shaped specimens from the prepared PVC films using a die cutter.

2. Measure the thickness and width of the narrow section of each specimen.
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3. Mount the specimen in the grips of the UTM.

4. Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
breaks.

5. Record the maximum load and the elongation at the point of failure.

6. Calculate the tensile strength (stress at break) and elongation at break.

e Hardness Testing (ASTM D2240):
1. Place a stack of at least three layers of the PVC film on a hard, flat surface.
2. Press the Shore A durometer firmly onto the surface of the film.
3. Record the hardness reading within one second of firm contact.

4. Repeat the measurement at five different locations on the film and calculate the average
value.

Protocol 3: Assessment of Plasticizer Migration

Objective: To quantify the migration of dibutyl dodecanedioate from the PVC film into a
solvent.

Materials:

e Hexane (or other relevant solvent)

o Glass vials with screw caps

e Analytical balance

Procedure (based on ISO 177):

e Cut a precisely weighed piece of the plasticized PVC film (approximately 2x2 cm).

e Place the film in a glass vial and add a known volume of hexane, ensuring the film is fully
immersed.
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o Seal the vial and store it at a constant temperature (e.g., 23°C) for a specified duration (e.qg.,
24 hours).

 After the immersion period, carefully remove the PVC film from the vial.

o Allow the film to air-dry in a fume hood for 1 hour, then dry in a vacuum oven at 60°C for 4
hours to remove any absorbed solvent.

¢ Weigh the dried film.

o Calculate the percentage of plasticizer migration as the percentage weight loss of the film.

Visualizations

Caption: Experimental workflow for the preparation and evaluation of PVC films plasticized with
dibutyl dodecanedioate.

Caption: Diagram illustrating the mechanism of PVC plasticization by dibutyl dodecanedioate.

 To cite this document: BenchChem. [Application Notes and Protocols: Dibutyl
Dodecanedioate as a PVC Plasticizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#dibutyl-dodecanedioate-as-a-plasticizer-in-

pvc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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